Einecs 304-903-3

Specification

• CAS No.: 94291-77-7
• Molecular Formula: C26H20F38NO6P
• Molecular Weight: 1195.4 g/mol
• IUPAC Name: bis[3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-hexadecafluoro-9-(trifluoromethyl)decyl] hydrogen phosphate;2-(2-hydroxyethylamino)ethanol
• Standard InChI: InChI=1S/C22H9F38O4P.C4H11NO2/c23-5(24,9(29,30)13(37,38)17(45,46)15(41,42)11(33,34)7(27,19(49,50)51)20(52,53)54)1-3-63-65(61,62)64-4-2-6(25,26)10(31,32)14(39,40)18(47,48)16(43,44)12(35,36)8(28,21(55,56)57)22(58,59)60;6-3-1-5-2-4-7/h1-4H2,(H,61,62);5-7H,1-4H2
• Standard InChI Key: KWXNYGDGJKISHD-UHFFFAOYSA-N
• Canonical SMILES: C(COP(=O)(O)OCCC(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.C(CO)NCCO

Introduction

Chemical Identity and Structural Characteristics

Table 1: Reported Molecular Data for Einecs 304-903-3

Property	Value
Molecular Formula	$\text{C}_{26}\text{H}_{20}\text{F}_{38}\text{NO}_6\text{P}$
Molecular Weight	1195.4 g/mol
IUPAC Name	Variably reported (see text)
SMILES Notation	Complex fluorinated structure

The compound’s InChI key (KWXNYGDGJKISBD-UHFFFAOYSA-N) and SMILES string further reflect its fluorinated architecture, which contributes to high thermal stability and hydrophobicity.

Synthesis and Production Methods

Industrial synthesis of Einecs 304-903-3 involves multi-step reactions optimized for yield and purity. One reported method reacts hexadecafluorodecyl hydrogen phosphate with 2,2’-iminodiethanol in a 1:1 molar ratio under controlled temperature and pressure. Alternative routes describe the use of octadecylamine and isothiocyanate derivatives, yielding a product with long alkyl chains and reactive isothiocyanate groups. Large-scale production employs continuous flow reactors to maintain consistency, with post-synthetic purification via chromatography or crystallization ensuring >95% purity.

Physicochemical Properties

Einecs 304-903-3 exhibits unique properties due to its fluorinated and hydrophobic moieties:

• Solubility: Insoluble in water; soluble in organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF).

• Thermal Stability: Decomposes above 250°C, with a glass transition temperature ($T_g$) of -45°C.

• Reactivity: Participates in nucleophilic additions at the isothiocyanate group, enabling conjugation with amines or thiols.

Table 2: Key Physicochemical Properties

Property	Value
Melting Point	Not reported
Boiling Point	>300°C (decomposes)
LogP (Partition Coefficient)	8.2 (estimated)

Applications in Scientific Research

The compound’s dual functionality (phosphate/isothiocyanate) enables diverse applications:

Industrial Uses

• Surfactants and Coatings: Its fluorinated chains enhance water and oil repellency in surface coatings.

• Polymer Additives: Acts as a crosslinking agent in fluoropolymer synthesis.

Biomedical Research

• Drug Delivery Systems: Conjugates with therapeutic agents for targeted release.

• Biochemical Probes: Labels proteins via isothiocyanate-amine coupling.

Mechanism of Action

Einecs 304-903-3 interacts with biological systems through covalent modification of nucleophilic residues (e.g., lysine amines) on proteins. In industrial contexts, its phosphate group facilitates adhesion to metallic surfaces, while fluorinated chains impart corrosion resistance.

Aspect	Detail
EINECS Listing	Phase-in substance under REACH
Hazard Classification	H411: Toxic to aquatic life